Cas no 1443327-11-4 ((3-CHLORO-5-FLUOROPHENYL)(3-FLUOROBENZYL)SULFANE)

• Product Name: (3-CHLORO-5-FLUOROPHENYL)(3-FLUOROBENZYL)SULFANE
• CAS No: 1443327-11-4
• MF: C₁₃H₉ClF₂S
• MW: 270.725368261337
• MDL: MFCD18911188
• CID: 5209365
• Update Time: 2026-03-06

(3-CHLORO-5-FLUOROPHENYL)(3-FLUOROBENZYL)SULFANE Chemical and Physical Properties

Names and Identifiers

• (3-CHLORO-5-FLUOROPHENYL)(3-FLUOROBENZYL)SULFANE
• 1-chloro-3-fluoro-5-[(3-fluorophenyl)methylsulfanyl]benzene

• MDL： MFCD18911188
• Inchi： 1S/C13H9ClF2S/c14-10-5-12(16)7-13(6-10)17-8-9-2-1-3-11(15)4-9/h1-7H,8H2
• InChI Key： DKLGPNMSMSROIV-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(SCC2=CC=CC(F)=C2)=CC(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on (3-CHLORO-5-FLUOROPHENYL)(3-FLUOROBENZYL)SULFANE

Introduction to (3-CHLORO-5-FLUOROPHENYL)(3-FLUOROBENZYL)SULFANE (CAS No. 1443327-11-4)

(3-CHLORO-5-FLUOROPHENYL)(3-FLUOROBENZYL)SULFANE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1443327-11-4, belongs to the class of sulfane derivatives, which are known for their diverse chemical reactivity and utility in synthetic chemistry. The presence of both chloro and fluoro substituents on the aromatic rings enhances its versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>3-chloro-5-fluorophenyl moiety contributes to the compound's reactivity by providing a site for electrophilic aromatic substitution reactions, while the< strong>3-fluorobenzyl group introduces a nucleophilic center that can participate in various coupling reactions. These features make (3-chloro-5-fluorophenyl)(3-fluorobenzyl)sulfane a promising candidate for use in the development of novel pharmaceuticals, agrochemicals, and materials science applications.

In recent years, there has been a growing interest in sulfane-containing compounds due to their potential biological activities. Studies have shown that sulfanes can exhibit inhibitory effects on various enzymes and receptors, making them attractive candidates for drug discovery. For instance, derivatives of sulfanes have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in (3-chloro-5-fluorophenyl)(3-fluorobenzyl)sulfane may contribute to its unique pharmacological profile, which is an area of active research.

The synthesis of (3-chloro-5-fluorophenyl)(3-fluorobenzyl)sulfane involves multi-step organic reactions that require precise control over reaction conditions. The chloro and fluoro groups must be introduced at specific positions on the aromatic rings to ensure the desired regioselectivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are critical for producing compounds that meet the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of (3-chloro-5-fluorophenyl)(3-fluorobenzyl)sulfane is its potential as a building block for more complex molecules. In drug discovery, small organic compounds like sulfanes are often used as scaffolds to which additional functional groups are appended to enhance biological activity. The presence of both chloro and fluoro substituents provides multiple points for further modification, allowing chemists to tailor the properties of the final product to specific needs.

Recent advancements in computational chemistry have also contributed to our understanding of how (3-chloro-5-fluorophenyl)(3-fluorobenzyl)sulfane behaves in different environments. Molecular modeling studies can predict how this compound might interact with biological targets, providing valuable insights into its potential therapeutic applications. These computational approaches are increasingly being used in conjunction with experimental data to accelerate the drug discovery process.

The role of (3-chloro-5-fluorophenyl)(3-fluorobenzyl)sulfane in materials science is another area of interest. Sulfanes have been explored for their ability to form stable coordination complexes with metals, which can be used in catalysis and material design. The unique electronic properties of this compound make it a candidate for applications in organic electronics, where it could potentially be used in the development of new types of semiconductors or conductive polymers.

In conclusion, (3-chloro-5-fluorophenyl)(3-fluorobenzyl)sulfane (CAS No. 1443327-11-4) is a versatile organic compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it a valuable intermediate for further synthetic transformations. As research continues to uncover new applications for sulfane derivatives, compounds like this one are likely to play an increasingly important role in scientific and industrial advancements.